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Compound of Interest

Compound Name: Potassium nitrate

Cat. No.: B105494 Get Quote

A Comparative Analysis of the Solubility of
Alkali Nitrates
This guide provides a comparative study on the solubility of various alkali metal nitrates in

water. The objective is to offer researchers, scientists, and drug development professionals a

concise reference, complete with experimental data and detailed protocols for solubility

determination. The alkali nitrates, a group of inorganic salts, exhibit distinct solubility

characteristics that are crucial for a range of applications, from chemical synthesis to the

formulation of therapeutic agents.

Quantitative Solubility Data
The solubility of alkali nitrates—Lithium Nitrate (LiNO₃), Sodium Nitrate (NaNO₃), Potassium
Nitrate (KNO₃), Rubidium Nitrate (RbNO₃), and Caesium Nitrate (CsNO₃)—is significantly

dependent on temperature. The data, expressed in grams of solute per 100 grams of water (

g/100 g H₂O), is summarized below for easy comparison.
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Temperatur
e (°C)

LiNO₃ NaNO₃ KNO₃ RbNO₃ CsNO₃

0 53[1] 73[2] 13.3[3] 29.5 9.16[4]

20 70[1] 88[5] 31.6[3] 58.5 23

25 - 92.1[2] 38.3[3] 65.0[6] -

40 145[1] 104[7] 63.9 120.5 47.2

60 182[1] 124 110 207.5 83.8

80 - 148 169 321 134

100 234[8] 180 246[3] 443 197

Note: Some values have been interpolated from solubility curves for consistency.

Experimental Protocol for Determining Solubility
This protocol outlines a common method for determining the solubility of a salt, such as an

alkali nitrate, in water as a function of temperature.[9][10] The procedure involves measuring

the saturation temperature for solutions of varying concentrations.

Materials and Equipment:

Alkali nitrate salt (e.g., KNO₃)

Distilled water

Large test tube (e.g., 25 x 250-mm)

Thermometer (accurate to 0.1 °C)

Wire stirrer

Burette (for accurate volume measurement)

Analytical balance
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Beaker (for water bath)

Hot plate

Procedure:

Sample Preparation: Accurately weigh approximately 5 grams of the dry alkali nitrate salt

using an analytical balance and record the exact mass.[11] Transfer the salt into a large,

clean test tube.

Initial Solution: Using a burette, add a precise volume of distilled water (e.g., 3.00 mL) to the

test tube.[11]

Heating and Dissolution: Place the test tube in a beaker of water (water bath) on a hot plate.

Heat the water bath, gently stirring the solution in the test tube with the wire stirrer, until all

the salt crystals have completely dissolved.[12]

Determining Saturation Temperature: Once all the salt is dissolved, remove the test tube

from the water bath. Allow the solution to cool while continuously stirring.[12] Carefully

observe the solution and record the temperature at the exact moment the first crystals

reappear. This is the saturation temperature for that specific concentration.[10]

Data Point Collection: Add another precise increment of distilled water (e.g., 1.00 mL) from

the burette to the test tube.

Repeat: Repeat steps 3 and 4 to find the new saturation temperature for the diluted solution.

Further Iterations: Continue adding water in measured increments and determining the

corresponding saturation temperature for at least five different concentrations.

Data Analysis: For each data point, calculate the solubility in grams of salt per 100 g of

water. Assuming the density of water is 1.00 g/mL, the calculation is: Solubility = (mass of

salt / mass of water) x 100

Plotting the Solubility Curve: Plot the calculated solubility (y-axis) against the measured

saturation temperature (x-axis). Draw a smooth curve through the data points to create the

solubility curve for the salt.[9][11]
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Visualizations
The following diagrams illustrate the experimental workflow and the general trends in the

solubility of alkali nitrates.
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Plot Solubility vs. Temp

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkali Metals (Group 1)

Governing Factors for Solubility

Observed Solubility Trend (g/100g H₂O)

Li⁺

Na⁺

  Ionic Radius
  Increases

Resulting
Solubility

Trend

K⁺

  Ionic Radius
  Increases

Rb⁺

  Ionic Radius
  Increases

Cs⁺

  Ionic Radius
  Increases

Lattice Energy
(Energy to break crystal lattice)

Decreases down the group

Hydration Energy
(Energy released when ions dissolve)

Decreases significantly down the group

The solubility of alkali nitrates does not follow a simple monotonic trend.
It is a complex interplay between lattice energy and hydration energy.

Generally, solubility increases from Li to Na, drops at K,
and then increases again for Rb and Cs.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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